[1-(3,4-dihydro-1H-2-benzopyran-1-yl)ethyl](methyl)amine

• CAS RN: 1602051-41-1
• Molecular Formula: C12H17NO
• Molecular Weight: 191.3

Description

1-(3,4-dihydro-1H-2-benzopyran-1-yl)ethyl](methyl)amine, also known as 1-benzopyran-2-ylmethyl-amine, is a type of amine compound found in nature and synthesized in the laboratory. It is a heterocyclic compound with a five-membered ring structure comprising of one oxygen atom, two nitrogen atoms, and three carbon atoms. This compound has many applications in the scientific field due to its unique properties. It is used in a variety of research studies, as a pharmaceutical agent, and as an intermediate in synthetic chemistry. In

Scientific Research Applications

1-(3,4-dihydro-1H-2-benzopyran-1-yl)ethyl](methyl)amine is used in a variety of scientific research applications. It is used as a ligand in coordination chemistry and as a reagent in organic synthesis. It is also used in various studies to investigate the effects of amines on enzyme activity and on the structure of proteins. In addition, it is used in the synthesis of other heterocyclic compounds, such as imidazoles and oxazoles.

Mechanism of Action

The mechanism of action of 1-(3,4-dihydro-1H-2-benzopyran-1-yl)ethyl](methyl)amine is related to its structure. The nitrogen atom in the five-membered ring is electron-rich, which makes it a nucleophile. This means that it can react with other molecules, such as electron-deficient molecules, to form a covalent bond. The nitrogen atom can also form hydrogen bonds with other molecules, which can affect the structure and function of the molecule.
Biochemical and Physiological Effects
1-(3,4-dihydro-1H-2-benzopyran-1-yl)ethyl](methyl)amine has been studied for its biochemical and physiological effects. Studies have shown that it has the ability to interact with enzymes and other proteins, which can affect their structure and function. It has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase, which can lead to anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

1-(3,4-dihydro-1H-2-benzopyran-1-yl)ethyl](methyl)amine is a versatile compound with many advantages for laboratory experiments. It is relatively easy to synthesize, and is stable in a variety of conditions. It is also non-toxic and has low reactivity, making it safe to handle in the laboratory. However, it is important to note that it is a relatively expensive compound, and therefore may not be suitable for large-scale experiments.

Future Directions

1-(3,4-dihydro-1H-2-benzopyran-1-yl)ethyl](methyl)amine has many potential applications in the scientific field. Further research is needed to explore its potential as an enzyme inhibitor and its effects on protein structure and function. In addition, further studies are needed to investigate its potential as a pharmaceutical agent and its ability to interact with other molecules. Further research is also needed to explore its potential as a synthetic intermediate and its ability to form covalent bonds with other molecules. Finally, further research is needed to investigate its potential as a ligand in coordination chemistry.

Synthesis Methods

1-(3,4-dihydro-1H-2-benzopyran-1-yl)ethyl](methyl)amine can be synthesized in the laboratory through a variety of methods. One of the most common methods is the reaction of [1-(3,4-dihydro-1H-2-benzopyran-1-yl)ethyl](methyl)amine-2-ylmethanol with ammonia in the presence of a catalyst. This reaction yields the desired amine compound in high yields and is a relatively simple process. Another method of synthesis involves the reaction of [1-(3,4-dihydro-1H-2-benzopyran-1-yl)ethyl](methyl)amine-2-ylmethanol with an alkyl halide in the presence of a base. This method is also relatively simple and yields the desired compound in high yields.